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In the realm of elemental analysis, the axiom that an analysis is only as good as the sample
preparation that precedes it holds immutable truth. For techniques such as X-ray Fluorescence
(XRF), Inductively Coupled Plasma (ICP), and Atomic Absorption (AA) spectroscopy, achieving
accurate and repeatable results is contingent upon the complete elimination of physical and
mineralogical inconsistencies within the sample.[1] Traditional methods, such as pressed
powder pellets for XRF, are often plagued by particle size and mineralogical effects, leading to
analytical inaccuracies.[2] Similarly, acid digestion for ICP and AA can be slow, hazardous, and
often incomplete for refractory materials like complex silicates, aluminates, and various
industrial oxides.

Automated borate fusion emerges as a superior solution, addressing these challenges by
transforming a powdered, heterogeneous sample into a perfectly homogeneous glass bead (for
XRF) or an acid solution (for ICP/AA).[3] The technique involves dissolving an oxidized sample
in a molten lithium borate flux at temperatures of 1000-1200°C.[1] This process eradicates
matrix effects related to particle size and mineralogy, making it an indispensable tool for
analyzing a wide array of materials, including cements, ores, slags, ceramics, rocks, and
glasses.[3][4] The automation of this process not only ensures unparalleled precision and
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accuracy but also delivers the high throughput demanded by modern industrial and research

laboratories.[1][5]

The Automated Fusion Workflow: A System of
Precision

Automated fusion systems are designed for "cold-to-cold" operation, where the operator's
involvement is limited to placing the sample/flux mixture into the instrument and retrieving the
final prepared sample, ensuring safety and efficiency.[6] The process is governed by precise
software control over all critical parameters.
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Caption: Automated Borate Fusion Workflow for XRF and ICP/AA.
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Instrumentation: The Engine of Fusion

Modern automated fusion instruments are available in two primary configurations: gas-powered
and electric.

¢ Gas Fusion Instruments: These are renowned for their high throughput and ability to fuse
even the most difficult samples.[7] They often use low-pressure propane or natural gas,
eliminating the need for compressed air or oxygen.[8] Advanced models feature adaptive
burner control for precise temperature regulation and can process multiple samples
simultaneously.[7][8]

o Electric Fusion Instruments: These instruments offer zero risk of sample contamination from
the heating source and provide exceptional temperature control, often with a precision of
less than 0.5% relative standard deviation.[7][9] They are ideal for applications requiring the
highest purity. Many electric models feature quick-change mechanisms to switch between
XRF and ICP setups with minimal downtime.[7]

Crucial to the process is the labware. Crucibles and molds are typically made of a 95%
platinum and 5% gold alloy (Pt/Au). This composition is critical; platinum provides a high
melting point and chemical inertness, while gold is added to minimize the sticking of the molten
glass, acting as a non-wetting agent and ensuring a clean pour and easy release of the final
bead.[4]

Flux Chemistry: The Science of Dissolution

The success of borate fusion hinges on selecting the correct flux chemistry to effectively
dissolve the sample matrix. The choice of flux is a balance between the acidic and basic
properties of the sample's constituent oxides.[10]

The Acidity Index (Al)

A guiding principle for flux selection is the Acidity Index (Al) of the sample's oxides. The Al is
the ratio of oxygen atoms to metal atoms in an oxide.[11]

» Acidic Oxides (High Al): Such as silica (SiOz, Al = 2), require a basic flux.

¢ Basic Oxides (Low Al): Such as calcium oxide (CaO, Al = 1), require an acidic flux.[11]
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o Amphoteric/Neutral Oxides: Such as alumina (Al20s, Al = 1.5), fall in between and often
require a mixed flux.[11]

Primary Flux Components

The two most common flux components are lithium tetraborate and lithium metaborate.[11]

e Lithium Tetraborate (Li2B4O~ or LiT): Considered an acidic flux, it is highly effective at
dissolving basic oxides like carbonates and various metal oxides.[12][13] It has a melting
point of 920°C.[14]

o Lithium Metaborate (LiBO2z or LiM): A basic flux, it is more reactive and ideal for dissolving
acidic, silica-rich materials and refractory silicates.[15] Its melting point is 845°C.[14]

By blending LiT and LiM, a flux of intermediate acidity can be created to perfectly match the

sample matrix, ensuring complete and rapid dissolution.[12]

Characterize Sample Matrix

Acidic Matrix Basic Matrix Mixed/Amphoteric Matrix
(e.g., SiOz, Zircon) (e.g., Ca0O, MgO, Carbonates) (e.g., Al203, Bauxite, Cement)
Requires Basic Flux Requires Acidic Flux Requires Intermediate Flux
Use High LiM Flux - - Use Mixed Flux
(e.g., 100% LiM or U(Ze H'EQOLO}TE'T“)XT (e.g., 50% LiM / 50% LiT or
65% LiM / 35% LiT) 9., 2007 66% LiT / 34% LiM)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pdf.benchchem.com/1245/A_Comparative_Study_Manual_vs_Automated_Borate_Fusion_for_Sample_Preparation.pdf
https://www.malvernpanalytical.com/en/learn/knowledge-center/insights/borate-fusion-xrf-sample-preparation-cement-quality-control
https://www.malvernpanalytical.com/en/learn/knowledge-center/insights/borate-fusion-xrf-sample-preparation-cement-quality-control
https://www.azom.com/article.aspx?ArticleID=23105
https://gammadata.se/products/materials-analysis/borate-fusion/
https://www.azom.com/article.aspx?ArticleID=11596
https://www.azom.com/article.aspx?ArticleID=19525
https://www.xrfscientific.com/fusion-equipment-xrf-scientific/
https://www.911metallurgist.com/blog/borate-fusion-sample-preparation-instrument-gas-fluxer/
https://www.911metallurgist.com/blog/borate-fusion-sample-preparation-instrument-gas-fluxer/
https://www.herzog-maschinenfabrik.de/fileadmin/Downloads/Application-Note/Application_Note_60_Fusion_ASTM_C114.pdf
https://www.xrfscientific.com/choosing-flux-xrf-sample-preparation/
https://icph.fr/borate-fusion/
https://www.xrfscientific.com/choosing-the-best-flux-materials-for-xrf-fusion-sample-prep/
https://iamdrijfhout.com/faq/which-fluxes-should-be-used-for-xrf-icp-analyses/
https://www.katanax.com/fusion/
https://www.xrfscientific.com/choosing-ideal-fusion-flux-consistent-xrf-sample-preparation/
https://www.xrfscientific.com/choosing-ideal-fusion-flux-consistent-xrf-sample-preparation/
https://www.benchchem.com/product/b086852/docs#introduction-the-imperative-for-homogeneity-in-elemental-analysis
https://www.benchchem.com/product/b086852/docs#introduction-the-imperative-for-homogeneity-in-elemental-analysis
https://www.benchchem.com/product/b086852/docs#introduction-the-imperative-for-homogeneity-in-elemental-analysis
https://www.benchchem.com/product/b086852/docs#introduction-the-imperative-for-homogeneity-in-elemental-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086852?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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